Carbonylative synthesis of heterocycles involving diverse CO surrogates
Chemical Communications Pub Date: 2020-05-01 DOI: 10.1039/D0CC01504K
Abstract
Recent advances in the carbonylative synthesis of heterocycles by using diverse CO surrogates as sources of CO are summarized and discussed. The merger of carbonylative transformations involving CO surrogates with heterocyclic compound syntheses provides a powerful and promising tool for the construction of a series of carbonyl-containing heterocyclic compounds. In contrast to toxic and flammable gaseous carbon monoxide, most of the CO surrogates are readily available, bench-stable, harmless and easy to handle. This feature article will mainly focus on heterocycle syntheses involving CO surrogates, including formic acid, formates, molybdenum hexacarbonyl, etc.
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